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Compound of Interest

Compound Name: Paracetamol-d4

Cat. No.: B196385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Paracetamol-d4, a

deuterated analog of Paracetamol. This document outlines its fundamental properties,

analytical applications, and the biochemical pathways associated with its parent compound,

Paracetamol.

Core Data Summary
The key quantitative data for Paracetamol-d4 are summarized below, providing a quick

reference for researchers.

Property Value

CAS Number 64315-36-2[1]

Molecular Formula C₈H₅D₄NO₂[2][3][4]

Molecular Weight 155.19 g/mol [2][3][5][6]

Synthesis Overview
The synthesis of Paracetamol-d4 is analogous to that of unlabeled Paracetamol, typically

involving the acetylation of a deuterated precursor. The common method for synthesizing

Paracetamol is the acetylation of p-aminophenol with acetic anhydride.[7][8][9] To synthesize
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Paracetamol-d4, the corresponding deuterated p-aminophenol would be used as the starting

material.

Analytical Methodologies: Experimental Protocol for
Quantification using LC-MS/MS
Paracetamol-d4 is widely utilized as an internal standard for the quantification of Paracetamol

in biological samples by liquid chromatography-mass spectrometry (LC-MS/MS).[10][11][12]

[13] This is due to its similar chemical and physical properties to Paracetamol, while its

increased mass allows for distinct detection.

A typical experimental protocol for the analysis of Paracetamol with Paracetamol-d4 as an

internal standard is as follows:

1. Sample Preparation:

Protein precipitation of the plasma or whole blood sample is performed using an organic

solvent (e.g., methanol) that contains a known concentration of Paracetamol-d4.[11][12]

The mixture is vortexed and then centrifuged to pellet the precipitated proteins.

The resulting supernatant is isolated and may be further diluted with water before injection

into the LC-MS/MS system.[11][12]

2. Liquid Chromatography (LC):

An appropriate C18 analytical column is used for chromatographic separation.

A gradient elution with a mobile phase consisting of water and an organic solvent (e.g.,

methanol or acetonitrile), both typically containing a small percentage of formic acid to

improve ionization, is employed.[10]

3. Mass Spectrometry (MS):

The mass spectrometer is operated in positive electrospray ionization (ESI) mode.[10][11]

[12]
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Quantification is performed using Multiple Reaction Monitoring (MRM).

The MRM transitions monitored are:

Paracetamol: m/z 152.1 → 110.1[10]

Paracetamol-d4: m/z 156.1 → 114.1[10]

Biochemical Pathways
The mechanism of action of Paracetamol is complex and not fully elucidated, but it is known to

involve several key pathways.

Paracetamol Metabolism
Paracetamol is primarily metabolized in the liver through glucuronidation and sulfation.[5][14] A

minor fraction is oxidized by cytochrome P450 enzymes (mainly CYP2E1) to form the reactive

metabolite N-acetyl-p-benzoquinone imine (NAPQI).[5][14][15] At therapeutic doses, NAPQI is

detoxified by conjugation with glutathione.[14][15]
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Caption: Metabolic pathways of Paracetamol.

Mechanism of Action: Signaling Pathways
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The analgesic and antipyretic effects of Paracetamol are thought to be mediated through

central nervous system mechanisms, including the inhibition of cyclooxygenase (COX)

enzymes, potentiation of the descending serotonergic inhibitory pathway, and interaction with

the endocannabinoid system via its metabolite, AM404.[2][3][4][6]
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Caption: Proposed mechanisms of action for Paracetamol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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